Cas no 1161880-89-2 (2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide)

• Product Name: 2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide
• CAS No: 1161880-89-2
• MF: C₁₀H₈F₃N₃O₆
• MW: 323.18223285675
• CID: 4574345
• Update Time: 2025-05-25

2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl) acetamide
• Acetamide, 2,2,2-trifluoro-N-[2-(2-hydroxy-3,5-dinitrophenyl)ethyl]-
• 2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide

• Inchi： 1S/C10H8F3N3O6/c11-10(12,13)9(18)14-2-1-5-3-6(15(19)20)4-7(8(5)17)16(21)22/h3-4,17H,1-2H2,(H,14,18)
• InChI Key： WZAQNOUVPIHSTQ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1O)(=O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Dinitrophenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols Dinitrophenols

Additional information on 2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide

Comprehensive Overview of 2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide (CAS No. 1161880-89-2)

2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide, identified by its CAS No. 1161880-89-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique trifluoroacetamide and dinitrophenol functional groups, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure combines a hydroxy-dinitrophenethyl backbone with a trifluoroacetamide moiety, contributing to its distinct chemical behavior and potential applications.

In recent years, the demand for fluorinated compounds like 2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates and agrochemicals. The presence of trifluoromethyl groups in the molecule is known to improve metabolic resistance, making it a valuable candidate for drug development. Additionally, its nitroaromatic components are being explored for their potential in advanced material synthesis, including polymers and coatings with high thermal stability.

The synthesis of CAS No. 1161880-89-2 involves multi-step organic reactions, often starting from 2-hydroxy-3,5-dinitrophenethylamine and trifluoroacetic anhydride. The process requires precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm the compound's structure. Given its complexity, researchers are also investigating greener synthetic routes to align with the growing emphasis on sustainable chemistry.

One of the most frequently asked questions about 2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide revolves around its solubility and stability under various conditions. Studies indicate that the compound is moderately soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, but exhibits limited solubility in water. Its stability is influenced by pH and temperature, with degradation observed under strongly acidic or alkaline conditions. These properties are critical for its handling and storage in laboratory settings.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that derivatives of 2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide may exhibit antimicrobial or anti-inflammatory properties, though further validation is required. The nitro groups in its structure are known to interact with biological targets, making it a promising scaffold for drug discovery. Researchers are also exploring its use in proteomics and bioconjugation, where its reactive sites can be leveraged for labeling and cross-linking applications.

From an industrial perspective, CAS No. 1161880-89-2 is gaining traction as a key intermediate in the production of high-performance materials. Its incorporation into polymers has been shown to enhance flame retardancy and mechanical strength, addressing the need for safer and more durable materials in sectors like automotive and aerospace. The compound's fluorine content also contributes to its utility in electronic materials, where it can improve dielectric properties and thermal conductivity.

Environmental and safety considerations are paramount when working with 2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide. While it is not classified as a hazardous substance, proper handling protocols should be followed to minimize exposure. Researchers are encouraged to use personal protective equipment (PPE) and work in well-ventilated areas. The compound's environmental impact is still under study, with a focus on its biodegradability and potential accumulation in ecosystems.

In summary, 2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide (CAS No. 1161880-89-2) is a versatile compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique structural features and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As interest in fluorinated compounds and nitroaromatics continues to grow, this compound is poised to play a pivotal role in advancing scientific and industrial progress.